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Compound of Interest

Compound Name: FHT-2344

Cat. No.: B12380974

Technical Support Center: FHT-2344

This technical support center provides researchers, scientists, and drug development
professionals with essential information on the solubility and stability of FHT-2344 in
experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is FHT-23447

FHT-2344 is a potent and selective allosteric and ATP-competitive inhibitor of the
SMARCA2/SMARCA4 ATPases (also known as BRM/BRG1) of the BAF chromatin remodeling
complex.[1][2] It has been used in research to investigate the role of these ATPases in cancer
biology. FHT-2344 has demonstrated the ability to reduce tumor growth in in vivo models.[3][4]

Q2: What is the primary solvent for dissolving FHT-23447

Based on available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing
stock solutions of FHT-2344.

Q3: What is the recommended concentration for FHT-2344 stock solutions?
It is recommended to prepare stock solutions in the range of 10-20 mM in DMSO.[3]

Q4: How should | store FHT-2344 and its stock solutions?
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FHT-2344 powder and DMSO stock solutions should be stored at -20°C.[1][5][6] The
compound is stable for at least four years when stored as a solid at -20°C.[5] To maintain the
integrity of the compound, it is advisable to make aliquots of the stock solution to avoid multiple
freeze-thaw cycles.[3] It is recommended to use DMSO stocks that have been stored for
beyond 3-6 months or have undergone more than two freeze/thaw cycles only after re-testing
for activity.[6]

Q5: What is the solubility of FHT-2344 in common aqueous buffers like PBS or cell culture
media?

Currently, there is limited publicly available data on the solubility and stability of FHT-2344 in
common experimental aqueous buffers such as PBS, TRIS, or cell culture media. The provided
datasheets primarily focus on its solubility in DMSO. Researchers should perform their own
solubility and stability tests in their specific buffers of interest before proceeding with
experiments.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Solution

Precipitation observed when
diluting DMSO stock solution

into aqueous buffer.

The solubility of FHT-2344 in
the aqueous buffer is lower
than the final desired

concentration.

- Perform a pilot solubility test
to determine the maximum
soluble concentration in your
specific buffer. - Try lowering
the final concentration of FHT-
2344. - Consider if a small
percentage of DMSO can be
tolerated in your experiment to
aid solubility. Always include a
vehicle control with the same

final DMSO concentration.

Inconsistent experimental

results.

The compound may have
degraded due to improper
storage or multiple freeze-thaw
cycles of the stock solution.
The compound may not be
stable in the experimental
buffer over the duration of the

experiment.

- Prepare fresh stock solutions
from the solid compound. -
Aliguot stock solutions to
minimize freeze-thaw cycles.
[3] - Perform a stability study to
assess the degradation of
FHT-2344 in your experimental
buffer at the relevant

temperature and time points.

Difficulty dissolving FHT-2344
in DMSO.

The compound may require

assistance to fully dissolve.

Use gentle heating, sonication,
or vortexing to aid dissolution
in DMSO.[3]

Data Summary

Chemical and Physical Properties of FHT-2344
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Property Value Reference

Molecular Formula C23H24N605S:2 [1]

Molecular Weight 528.6 g/mol [1][5]

CAS Number 2468058-90-2 [1]

Purity >95% or 298% [1][5]
Solubility Data for FHT-2344

Solvent Maximum Concentration Reference

DMSO 50 mM (26.43 mg/mL) [1112]

DMSO Sparingly soluble: 1-10 mg/mL [5]

DMSO (for stock solutions) 10-20 mM [3]
Stability and Storage of FHT-2344

Condition Stability Reference

Solid at -20°C > 4 years [5]

Test activity after 3-6 months
DMSO Stock at -20°C [6]

or >2 freeze/thaw cycles

Experimental Protocols

Protocol 1: Preparation of FHT-2344 Stock Solution

¢ Objective: To prepare a 10 mM stock solution of FHT-2344 in DMSO.

o Materials:

o FHT-2344 solid powder

o Anhydrous DMSO
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o Sterile microcentrifuge tubes

e Procedure:

1. Allow the FHT-2344 vial to equilibrate to room temperature before opening.

2. Weigh the required amount of FHT-2344 powder in a sterile microcentrifuge tube. For
example, for 1 mL of a 10 mM stock solution, weigh out 5.286 mg of FHT-2344 (Molecular
Weight = 528.6 g/mol ).

3. Add the calculated volume of DMSO to the tube.

4. Vortex the solution until the solid is completely dissolved. Gentle heating or sonication can
be used to aid dissolution if necessary.[3]

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to minimize
freeze-thaw cycles.

6. Store the aliquots at -20°C.

Protocol 2: Pilot Aqueous Buffer Solubility Assessment

o Objective: To determine the approximate solubility of FHT-2344 in a specific aqueous
experimental buffer.

o Materials:

o 10 mM FHT-2344 in DMSO stock solution

o Experimental aqueous buffer (e.g., PBS, TRIS, cell culture medium)

o Sterile microcentrifuge tubes

e Procedure:

1. Prepare a series of dilutions of the FHT-2344 DMSO stock solution into the aqueous
buffer. For example, prepare final concentrations ranging from 1 uM to 100 uM.
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2. Ensure the final concentration of DMSO is kept constant across all dilutions and is at a
level tolerated by your experimental system (typically < 0.5%).

3. Include a vehicle control containing the same final concentration of DMSO.

4. Incubate the solutions at the temperature of your intended experiment (e.g., 37°C) for a
set period (e.g., 2 hours).

5. Visually inspect for any signs of precipitation.

6. For a more quantitative assessment, centrifuge the samples and measure the
concentration of FHT-2344 in the supernatant using a suitable analytical method like
HPLC or LC-MS.

7. The highest concentration that does not show precipitation is the approximate solubility in
that buffer under the tested conditions.
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Caption: Mechanism of action of FHT-2344.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b12380974?utm_src=pdf-body
https://www.benchchem.com/product/b12380974?utm_src=pdf-body-img
https://www.benchchem.com/product/b12380974?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380974?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

Stock Solution Preparation

Weigh FHT-2344 Powder

'

Dissolve in DMSO (10-20 mM)

'

Aliquot Stock Solution

Store at -20°C

Working Solution Pregaration & Experiment

Dilute Stock in Experimental Buffer

'

Incubate with Cells/Target

'

Perform Assay

Click to download full resolution via product page

Caption: General experimental workflow for using FHT-2344.
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Caption: Workflow for assessing FHT-2344 solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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experimental-buffers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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